![molecular formula C38H73NO6S B1193295 2,3-dipalmitoyl-S-glycerylcysteine](/img/structure/B1193295.png)
2,3-dipalmitoyl-S-glycerylcysteine
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Overview
Description
Pam2Cys is a novel TLR2 agonist as potential adjuvant for cancer vaccines.
Scientific Research Applications
1. Application in Peptide Synthesis
2,3-dipalmitoyl-S-glycerylcysteine is used in the synthesis of lipopeptides. These lipopeptides, derived from bacterial lipoprotein, are potent immunoadjuvants. They are known for activating B-lymphocytes and macrophages and are used in conjugates linked to viral and bacterial antigens. Such conjugates have shown promise in inducing specific immune responses, including the production of antigen-specific antibodies and T-helper and T-killer cell responses (Metzger, Wiesmüller, & Jung, 2009).
2. Role in Immunology
Studies have shown that derivatives of this compound, like Pam3Cys, are effective in immune responses. These derivatives are used in the development of synthetic low-molecular-weight vaccines. Research into the self-assembly and monolayer properties of Pam3Cys derivatives has provided insights into their role in immunology, particularly their molecular structure and biological activities (Reichel et al., 1999).
3. Use in Vaccine Development
In vaccine development, the lipid moiety dipalmitoyl-S-glyceryl cysteine (Pam2Cys) has been used to enhance the immunogenicity of peptides. Lipopeptide-based vaccines containing different lipid groups have been compared for their ability to induce specific antibodies and affect reproductive capability in animal models. The results have shown a correlation between the length of the alkane chains in the lipid moieties and the vaccines' effectiveness (Chua, Zeng, Lau, & Jackson, 2007).
4. In Liposome Research
This compound has been studied in the context of liposome research. Novel lipid formulations, like DPPGOG, closely related to this compound, have been developed for use in temperature-sensitive liposomes. These liposomes are designed for targeted drug delivery, particularly in cancer treatment, with improved circulation time and efficient drug release under mild hyperthermia (Lindner et al., 2004).
properties
Molecular Formula |
C38H73NO6S |
---|---|
Molecular Weight |
672.063 |
IUPAC Name |
S-[2,3-Bis(palmitoyloxy)propyl]-L-cysteine |
InChI |
InChI=1S/C38H73NO6S/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-36(40)44-31-34(32-46-33-35(39)38(42)43)45-37(41)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h34-35H,3-33,39H2,1-2H3,(H,42,43)/t34?,35-/m0/s1 |
InChI Key |
UPAQRWMRKQCLSD-HTIIIDOHSA-N |
SMILES |
N[C@@H](CSCC(OC(CCCCCCCCCCCCCCC)=O)COC(CCCCCCCCCCCCCCC)=O)C(O)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Pam2Cys |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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